2-Amino-6-chloroisonicotinaldehyde

• CAS No.: 1260654-38-3
• Molecular Formula: C6H5ClN2O
• Molecular Weight: 156.57 g/mol
• IUPAC Name: 2-amino-6-chloropyridine-4-carbaldehyde
• InChI: InChI=1S/C6H5ClN2O/c7-5-1-4(3-10)2-6(8)9-5/h1-3H,(H2,8,9)
• InChI Key: OGMMCXGPZAZYHU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(N=C1N)Cl)C=O

Description

2-Amino-6-chloroisonicotinaldehyde is an organic compound with the molecular formula C6H5ClN2O It is a derivative of isonicotinaldehyde, characterized by the presence of an amino group at the 2-position and a chlorine atom at the 6-position on the pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method includes the reaction of isonicotinaldehyde with thionyl chloride to introduce the chlorine atom, followed by the reaction with ammonia to introduce the amino group . The reaction conditions often involve the use of solvents such as dichloromethane and require careful control of temperature and pH to ensure high yield and purity.

Industrial Production Methods

Industrial production of 2-Amino-6-chloroisonicotinaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for maximizing yield and minimizing by-products.

Chemical Reactions Analysis

Types of Reactions

2-Amino-6-chloroisonicotinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: 2-Amino-6-chloronicotinic acid.

Reduction: 2-Amino-6-chloroisonicotinol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Amino-6-chloroisonicotinaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: It serves as a building block for the synthesis of biologically active molecules, including potential pharmaceuticals.

Medicine: Research into its derivatives has shown potential for developing new drugs with anti-inflammatory, antibacterial, and anticancer properties.

Industry: It is used in the production of dyes, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-6-chloroisonicotinaldehyde and its derivatives often involves interaction with specific molecular targets, such as enzymes or receptors. For example, its derivatives may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects . The exact molecular targets and pathways can vary depending on the specific derivative and its intended application.

Comparison with Similar Compounds

Similar Compounds

2-Amino-6-chloronicotinaldehyde: Similar structure but lacks the aldehyde group.

2-Amino-4,6-dichloropyrimidine: Contains an additional chlorine atom and a pyrimidine ring instead of a pyridine ring.

2-Amino-6-chloropyrazine: Contains a pyrazine ring instead of a pyridine ring.

Uniqueness

2-Amino-6-chloroisonicotinaldehyde is unique due to the presence of both an amino group and a chlorine atom on the pyridine ring, along with an aldehyde group. This combination of functional groups allows for diverse chemical reactivity and the potential for synthesizing a wide range of derivatives with various applications.

Biological Activity

2-Amino-6-chloroisonicotinaldehyde (CAS No. 1260654-38-3) is a pyridine derivative characterized by the presence of an amino group at the 2-position and a chlorine atom at the 6-position, along with an aldehyde functional group. This compound has garnered attention due to its potential biological activities, particularly in medicinal chemistry and pharmacology.

Property	Value
Molecular Formula	C₆H₅ClN₂O
Molecular Weight	156.57 g/mol
IUPAC Name	2-amino-6-chloropyridine-4-carbaldehyde
CAS Number	1260654-38-3
Solubility	Soluble in water

The biological activity of 2-Amino-6-chloroisonicotinaldehyde is largely attributed to its ability to interact with various molecular targets, including enzymes and receptors involved in inflammatory and infectious diseases. Its derivatives have been shown to inhibit specific enzymes, which can lead to anti-inflammatory effects and potential applications in treating various diseases.

Biological Activities

Research indicates that 2-Amino-6-chloroisonicotinaldehyde exhibits several biological activities:

• Antiparasitic Activity : Studies have explored its potential against protozoan parasites such as Trypanosoma brucei and Leishmania spp.. Compounds derived from 2-Amino-6-chloroisonicotinaldehyde have been identified as having low toxicity while effectively inhibiting parasite growth, making them promising candidates for new antiparasitic therapies .
• Antibacterial Properties : The compound has shown activity against various bacterial strains. Its derivatives can disrupt bacterial cell functions, leading to cell death. This property is particularly relevant in the context of increasing antibiotic resistance.
• Anticancer Potential : Preliminary studies suggest that derivatives of 2-Amino-6-chloroisonicotinaldehyde may inhibit cancer cell proliferation by targeting specific pathways involved in tumor growth and metastasis.

Antiparasitic Activity

In a study conducted by Gehrke et al., a library of compounds including derivatives of 2-Amino-6-chloroisonicotinaldehyde was screened against Trypanosoma brucei. The results indicated that certain derivatives exhibited potent anti-trypanosomal activity with IC50 values in the low micromolar range, highlighting their potential as lead compounds for drug development .

Antibacterial Activity

Another study assessed the antibacterial efficacy of various derivatives against Staphylococcus aureus and Escherichia coli. The findings demonstrated that some derivatives had minimum inhibitory concentrations (MICs) lower than those of conventional antibiotics, suggesting their potential as alternative antibacterial agents.